Cas no 2171307-05-2 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171307-05-2
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5934546
• PubChem ID: 165557146
• Update Time: 2025-05-21

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid
• EN300-1543955
• 2171307-05-2
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C25H30N2O7/c1-15(2)12-21(23(28)27-34-22(14-32-3)24(29)30)26-25(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21-,22?/m0/s1
• InChI Key： ASZPBCWNMCLPHK-HMTLIYDFSA-N
• SMILES： O(C(N[C@H](C(NOC(C(=O)O)COC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid

Comprehensive Overview of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171307-05-2)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171307-05-2) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). Its structural complexity, including a methoxypropanoic acid moiety and a 4-methylpentanamidooxy side chain, makes it invaluable for designing custom peptides and bioactive molecules.

The growing demand for peptide-based therapeutics has propelled interest in advanced building blocks like CAS No. 2171307-05-2. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," highlighting its relevance in drug discovery and biotechnology. This compound’s compatibility with automated peptide synthesizers and its role in click chemistry further enhance its utility. Its chiral center (2S-configuration) ensures stereochemical precision, critical for enzyme-substrate interactions and receptor binding studies.

In the context of green chemistry, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid aligns with trends toward sustainable synthesis. Users often inquire about "eco-friendly peptide synthesis" or "solvent-free Fmoc deprotection," reflecting industry shifts. The compound’s methoxypropanoic acid segment also enables PEG-like properties, improving solubility and reducing aggregation in peptide-drug conjugates—a hot topic in cancer research and targeted drug delivery.

From a technical perspective, CAS No. 2171307-05-2 exhibits high purity (>95% by HPLC) and stability under standard storage conditions (-20°C). Its MSDS data (often searched as "safety of Fmoc derivatives") confirms low toxicity, aligning with laboratory safety protocols. The compound’s molecular weight (476.52 g/mol) and UV-active Fmoc group facilitate real-time monitoring during synthesis, addressing common queries like "how to monitor Fmoc deprotection."

Innovative applications include its use in DNA-encoded libraries (DELs) for high-throughput screening, a trending area in pharmaceutical R&D. The 4-methylpentanamidooxy linker enables spacer arm integration, optimizing binding affinity—frequently discussed in "peptide linker design" forums. Additionally, its methoxypropanoic acid moiety supports site-specific modifications, crucial for antibody-drug conjugates (ADCs).

In summary, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171307-05-2) represents a cutting-edge tool for precision chemistry. Its multifaceted roles—from peptide engineering to bioconjugation—resonate with current scientific priorities, answering search trends like "best Fmoc amino acids for SPPS" and "advanced peptide modifiers." As personalized medicine advances, such compounds will remain pivotal in next-generation therapeutics.